Cas no 1170949-51-5 ((7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride)

• Product Name: (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride
• CAS No: 1170949-51-5
• MF: C₉H₁₂BrClN₂O₂
• MW: 295.560780525208
• CID: 5734483
• PubChem ID: 42940666
• Update Time: 2025-05-21

(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS016901242
• DTXSID20655359
• (6-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)methylhydrazine;hydrochloride
• EN300-29451
• ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)hydrazinehydrochloride
• BMB22975
• 926229-75-6
• [(7-BROMO-2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)METHYL]HYDRAZINE
• [(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine--hydrogen chloride (1/1)
• [(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride
• CS-0244801
• 1170949-51-5
• C9H12BrClN2O2
• ((7-Bromo-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methyl)hydrazine hydrochloride
• Z425387640
• (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride

• MDL： MFCD09834102
• Inchi： 1S/C9H11BrN2O2.ClH/c10-7-4-9-8(13-1-2-14-9)3-6(7)5-12-11;/h3-4,12H,1-2,5,11H2;1H
• InChI Key： UEXGFNGKZNYCCC-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1CNN)OCCO2.Cl

Computed Properties

• Exact Mass: 293.97707g/mol
• Monoisotopic Mass: 293.97707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Additional information on (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride

Comprehensive Analysis of (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride (CAS No. 1170949-51-5)

(7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride (CAS No. 1170949-51-5) is a specialized organic compound with a unique molecular structure, combining a benzodioxin core with a hydrazine functional group. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of a bromine substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly exploring the role of benzodioxin derivatives in modulating biological pathways. The hydrazine hydrochloride moiety in this compound offers unique opportunities for conjugation and derivatization, which is critical for designing novel therapeutic agents. Recent studies highlight its potential in targeting enzymes and receptors involved in neurological and metabolic disorders, aligning with the growing demand for precision medicine solutions.

The synthesis of (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride involves multi-step organic reactions, ensuring high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and confirm its identity. These methods are essential for quality control, particularly in pharmaceutical applications where consistency is paramount.

In the context of green chemistry, there is a rising focus on optimizing the synthesis of compounds like CAS No. 1170949-51-5 to minimize environmental impact. Researchers are investigating solvent-free or aqueous-phase reactions to reduce waste and energy consumption. This aligns with global trends toward sustainable and eco-friendly chemical processes, a topic frequently searched by professionals in the field.

The compound’s stability under various conditions is another area of interest. Understanding its degradation pathways and storage requirements is crucial for ensuring long-term usability. Proper handling and storage in controlled environments are recommended to maintain its integrity, especially in research settings where reproducibility is key.

From a commercial perspective, (7-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methylhydrazine Hydrochloride is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as demand from academic institutions and pharmaceutical companies. Online searches for this compound often include queries about its suppliers, pricing, and technical data sheets, reflecting its niche but growing market.

Future research directions may explore the compound’s potential in cancer therapeutics or neuroprotective agents, given the structural similarities to other bioactive molecules. Collaborative efforts between chemists and biologists could unlock new applications, further elevating its significance in the scientific community.